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Compound of Interest

Compound Name: Nonyl Acetate

Cat. No.: B093767

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the available toxicological data and
safety profile of Nonyl Acetate (CAS No. 143-13-5). Nonyl Acetate is a colorless liquid with a
characteristic fruity, floral odor, utilized as a fragrance and flavoring agent. This document
synthesizes findings on its acute toxicity, skin and eye irritation, sensitization, genotoxicity, and
repeated-dose toxicity. While data for some endpoints are limited, this guide consolidates
existing knowledge to support safety and risk assessments. All quantitative data are presented
in structured tables, and key experimental methodologies are detailed. Diagrams illustrating
metabolic pathways and experimental workflows are provided to enhance understanding.

Chemical and Physical Properties

Nonyl Acetate is the acetate ester of nonan-1-ol. Its chemical and physical properties are
summarized below.
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Property

Value

Reference

Chemical Name

Nonyl Acetate

[1]

CAS Number 143-13-5 [1]
Molecular Formula C11H2202 [1]
Molecular Weight 186.29 g/mol [1]
Appearance Colorless liquid [2]
Odor Fruity, floral [2][3]
Boiling Point 212 °C [2]
Flash Point 67.2°C [4]
Solubility Soluble in alcohol and ether; 2]

insoluble in water

Toxicological Data

Acute Toxicity

Nonyl Acetate exhibits a low order of acute toxicity based on oral and dermal studies in rats.

Table 1: Acute Toxicity of Nonyl Acetate

Test Route LD50 Reference
Acute Oral
. Oral > 5.0 g/kg [4]
Toxicity
Acute Dermal
Dermal > 5.0 g/kg [4]

Toxicity

A single high dose of Nonyl Acetate was administered orally to a group of rats. The animals

were observed for mortality and clinical signs of toxicity over a 14-day period. The LD50 was

determined to be greater than the highest dose tested.
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Skin Corrosion/lrritation

Studies on the skin irritation potential of Nonyl Acetate have yielded mixed results, with some
sources indicating it can be irritating to the skin.[4][5] However, a study on a similar compound
following OECD Guideline 404 showed no irritation.[6]

Table 2: Skin Irritation Data

Test

Species Method Results Reference
Substance
Nonyl Acetate Not specified Not specified Irritating to skin [41[5]
Similar . -

Rabbit OECD 404 Non-irritant [6]
Compound

The following workflow outlines the general procedure for an acute dermal irritation/corrosion
study.
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Caption: Workflow for an OECD 404 skin irritation study.

Eye Irritation
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Similar to skin irritation, there are indications that Nonyl Acetate may be an eye irritant.[4][5] A
study on a comparable substance following OECD Guideline 405 demonstrated reversible eye
irritation.[7][8]

Table 3: Eye Irritation Data

Test

Species Method Results Reference
Substance
Nonyl Acetate Not specified Not specified Irritating to eyes [41[5]
Similar ) Reversible eye

Rabbit OECD 405 o [7118]
Compound irritation

The general procedure for an acute eye irritation study is depicted below.

Procedure

Instillation of 0.1 mL into one eye

'

Untreated eye as control

Observation

Scoring of Corneal, Iris, and Conjunctival effects

'

Observations at 1, 24, 48, 72 hrs

Click to download full resolution via product page
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Caption: Workflow for an OECD 405 eye irritation study.

Skin Sensitization

A human study indicated that a 2% solution of Nonyl Acetate was not a sensitizer.[9] This
suggests a low potential for skin sensitization at relevant concentrations.

Table 4: Skin Sensitization Data

Test Species Concentration Results Reference
Human ) No irritation or

] Human 2% solution S 9]
Experience sensitization

The HRIPT is a common method to assess the skin sensitization potential in humans.
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'
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Challenge patch application

'
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Caption: General workflow of a Human Repeat Insult Patch Test.

Genotoxicity

No specific genotoxicity data for Nonyl Acetate was identified in the reviewed literature. Safety
data sheets for Nonyl Acetate and its isomers often state that no data is available for
mutagenicity.[7] For structurally related alkyl acetates, the available data from Ames tests and
other in vitro assays are generally negative.

The Ames test is a widely used in vitro assay to assess the mutagenic potential of a substance.
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Caption: Workflow of the Ames Test (OECD 471).

Repeated-Dose Toxicity

Specific repeated-dose toxicity studies for Nonyl Acetate were not found in the public domain.
Safety data sheets indicate that no information is available.[7] Data on structurally similar long-
chain alkyl acetates suggest a low order of systemic toxicity following repeated exposure.

This study provides information on the potential health hazards from repeated oral exposure
over 28 days.
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Dosing

Daily oral administration for 28 days
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Multiple dose groups + control
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'
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Caption: Workflow for a 28-day repeated dose toxicity study.

Metabolism and Toxicokinetics

Nonyl Acetate, being an ester, is expected to be readily hydrolyzed in the body by esterases to
its constituent alcohol (nonan-1-ol) and acetic acid.[1] Both of these metabolites are
endogenous or can be readily integrated into normal metabolic pathways. Acetic acid enters
the Krebs cycle, while nonan-1-ol is likely oxidized to the corresponding carboxylic acid and
further metabolized via fatty acid oxidation pathways.
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Caption: Proposed metabolic pathway of Nonyl Acetate.

Safety Profile and Conclusion

Based on the available data, Nonyl Acetate has a low acute toxicity profile via both oral and
dermal routes. While some data suggests a potential for skin and eye irritation, a 2% solution
was found to be non-sensitizing in humans. There is a notable lack of publicly available data on
the genotoxicity and repeated-dose toxicity of Nonyl Acetate. However, its expected rapid
hydrolysis to endogenous or readily metabolizable substances suggests a low potential for
systemic toxicity. For a more definitive safety assessment, further studies on genotoxicity and
repeated-dose toxicity would be beneficial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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